2-(3-fluorophenyl)-N-(4-propoxyphenyl)acetamide

• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol
• IUPAC Name: 2-(3-fluorophenyl)-N-(4-propoxyphenyl)acetamide
• InChI: InChI=1S/C17H18FNO2/c1-2-10-21-16-8-6-15(7-9-16)19-17(20)12-13-4-3-5-14(18)11-13/h3-9,11H,2,10,12H2,1H3,(H,19,20)
• InChI Key: WNZBAPRKWGKLTI-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)NC(=O)CC2=CC(=CC=C2)F

Description

2-(3-fluorophenyl)-N-(4-propoxyphenyl)acetamide, also known as FPPA, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. FPPA belongs to the class of acetamide compounds, which are known for their analgesic and anti-inflammatory properties.

Scientific Research Applications

2-(3-fluorophenyl)-N-(4-propoxyphenyl)acetamide has been found to have potential applications in the field of medicine, particularly in the treatment of pain and inflammation. It has been shown to have analgesic and anti-inflammatory effects in animal models, and it may be useful in the development of new drugs for the treatment of chronic pain conditions such as neuropathic pain and arthritis.

Mechanism of Action

The exact mechanism of action of 2-(3-fluorophenyl)-N-(4-propoxyphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body that are involved in pain and inflammation. 2-(3-fluorophenyl)-N-(4-propoxyphenyl)acetamide has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of prostaglandins, which are molecules that promote inflammation and pain. 2-(3-fluorophenyl)-N-(4-propoxyphenyl)acetamide may also act on other receptors and channels in the body that are involved in pain signaling.
Biochemical and Physiological Effects:
2-(3-fluorophenyl)-N-(4-propoxyphenyl)acetamide has been shown to have analgesic and anti-inflammatory effects in animal models. It has been found to reduce pain behaviors in rats and mice, and it has also been shown to reduce inflammation in the paw of rats. 2-(3-fluorophenyl)-N-(4-propoxyphenyl)acetamide has also been found to have a low toxicity profile, with no significant adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of 2-(3-fluorophenyl)-N-(4-propoxyphenyl)acetamide is its relatively simple synthesis method, which makes it easy to produce in large quantities for use in laboratory experiments. Another advantage is its low toxicity profile, which makes it a safer alternative to other analgesic and anti-inflammatory compounds. However, one limitation of 2-(3-fluorophenyl)-N-(4-propoxyphenyl)acetamide is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-(3-fluorophenyl)-N-(4-propoxyphenyl)acetamide. One area of interest is the development of new drugs based on 2-(3-fluorophenyl)-N-(4-propoxyphenyl)acetamide that have improved pharmacokinetic properties and efficacy. Another area of interest is the investigation of the mechanism of action of 2-(3-fluorophenyl)-N-(4-propoxyphenyl)acetamide, which may lead to the discovery of new targets for the treatment of pain and inflammation. Additionally, 2-(3-fluorophenyl)-N-(4-propoxyphenyl)acetamide may be useful in the development of new imaging agents for the detection of inflammation in vivo.

Synthesis Methods

The synthesis of 2-(3-fluorophenyl)-N-(4-propoxyphenyl)acetamide involves the reaction of 3-fluoroacetophenone with 4-propoxyaniline in the presence of acetic acid and sodium acetate. The reaction mixture is heated under reflux conditions for several hours, and the resulting product is purified by recrystallization. The yield of 2-(3-fluorophenyl)-N-(4-propoxyphenyl)acetamide is typically around 60-70%, and the purity can be confirmed by NMR and IR spectroscopy.